4-Methylamino-1-ethyl-[1,2,4]triazolo[4,3-a]quinoxaline

• Molecular Formula: C12H13N5
• Molecular Weight: 227.27 g/mol
• IUPAC Name: 1-ethyl-N-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-amine
• InChI: InChI=1S/C12H13N5/c1-3-10-15-16-12-11(13-2)14-8-6-4-5-7-9(8)17(10)12/h4-7H,3H2,1-2H3,(H,13,14)
• InChI Key: MRUIYPXWAQFKJX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C2N1C3=CC=CC=C3N=C2NC

Description

4-Methylamino-1-ethyl-[1,2,4]triazolo[4,3-a]quinoxaline is a useful research compound. Its molecular formula is C12H13N5 and its molecular weight is 227.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Monomethylamine gas was bubbled through a solution of 4-chloro-1-ethyl-[1,2,4]triazolo[4,3-a]quinoxaline (1.2 g., 0.005 mole), the product of Example 4, in N,N-dimethylformamide (50 ml.) at 0° C. for 2 minutes. The reaction mixture was stirred at 0° C. for 30 minutes, at room temperature for 2 hours, and then poured over ice and stirred another 20 minutes. The precipitate which formed was separated by filtration, washed with water and air dried. Recrystallization from ethanol then afforded 1.0 g. (88% yield) of 4-methylamino-1-ethyl-[1,2,4]triazolo[4,3-a]quinoxaline, m.p. 271°-273° C. Mass spectrum: m/e, 227 (P).